Cas no 1339210-38-6 (2-(4-bromophenyl)-4-(chloromethyl)pyrimidine)

• Product Name: 2-(4-bromophenyl)-4-(chloromethyl)pyrimidine
• CAS No: 1339210-38-6
• MF: C₁₁H₈BrClN₂
• MW: 283.551620483398
• CID: 4589368
• Update Time: 2025-10-29

2-(4-bromophenyl)-4-(chloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-4-(chloromethyl)pyrimidine

• Inchi： 1S/C11H8BrClN2/c12-9-3-1-8(2-4-9)11-14-6-5-10(7-13)15-11/h1-6H,7H2
• InChI Key： NYBBQCXRGIHZPQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=NC=CC(CCl)=N1

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(4-bromophenyl)-4-(chloromethyl)pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-bromophenyl)-4-(chloromethyl)pyrimidine

Introduction to 2-(4-bromophenyl)-4-(chloromethyl)pyrimidine (CAS No. 1339210-38-6)

2-(4-bromophenyl)-4-(chloromethyl)pyrimidine, identified by its Chemical Abstracts Service number (CAS No. 1339210-38-6), is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, featuring a pyrimidine core substituted with a 4-bromophenyl group and a chloromethyl moiety, has garnered attention due to its versatile reactivity and potential applications in drug discovery. The pyrimidine scaffold is a cornerstone in medicinal chemistry, frequently employed in the design of bioactive molecules targeting various therapeutic pathways.

The structural attributes of 2-(4-bromophenyl)-4-(chloromethyl)pyrimidine make it a valuable building block for synthesizing more complex molecules. The presence of both bromine and chlorine substituents provides multiple handles for further functionalization, enabling chemists to tailor the compound for specific biological activities. This dual substitution pattern is particularly useful in constructing heterocyclic derivatives that exhibit enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based therapeutics. Pyrimidines are integral to nucleic acid metabolism and have been widely explored as antiviral, anticancer, and antimicrobial agents. The compound 2-(4-bromophenyl)-4-(chloromethyl)pyrimidine aligns with this trend, offering a platform for generating innovative drug candidates. Its ability to undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, further expands its utility in constructing diverse molecular architectures.

One of the most compelling aspects of 2-(4-bromophenyl)-4-(chloromethyl)pyrimidine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, making them attractive targets for therapeutic intervention. By modifying the pyrimidine core with appropriate substituents, researchers can develop potent inhibitors that modulate kinase activity. The chloromethyl group, in particular, serves as a versatile handle for introducing additional functional groups through nucleophilic addition reactions, thereby allowing fine-tuning of the inhibitor's properties.

Recent studies have highlighted the potential of 2-(4-bromophenyl)-4-(chloromethyl)pyrimidine in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often critical in disease pathogenesis and are challenging to modulate with traditional small-molecule drugs. By leveraging the compound's structural features, researchers have designed molecules capable of disrupting aberrant protein-protein interactions, offering new avenues for therapeutic intervention.

The agrochemical industry has also recognized the significance of 2-(4-bromophenyl)-4-(chloromethyl)pyrimidine as a key intermediate in the synthesis of novel pesticides and herbicides. Pyrimidine-based compounds have shown efficacy against a broad spectrum of pests and weeds, making them valuable tools in modern agriculture. The compound's reactivity allows for the creation of derivatives with improved selectivity and lower environmental impact, aligning with the growing demand for sustainable agricultural practices.

The synthetic methodologies employed in the preparation of 2-(4-bromophenyl)-4-(chloromethyl)pyrimidine are another area of active research. Efficient synthetic routes not only enhance scalability but also improve cost-effectiveness, which is crucial for industrial applications. Recent advances in catalytic systems and green chemistry principles have enabled more sustainable production methods, reducing waste and minimizing environmental footprint.

In conclusion,2-(4-bromophenyl)-4-(chloromethyl)pyrimidine (CAS No. 1339210-38-6) represents a versatile and highly valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for developing innovative therapeutics and sustainable agricultural solutions. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical biology.